2-(4-isopropoxyphenyl)-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-(4-propan-2-yloxyphenyl)isoindole-1,3-dione
• InChI: InChI=1S/C17H15NO3/c1-11(2)21-13-9-7-12(8-10-13)18-16(19)14-5-3-4-6-15(14)17(18)20/h3-11H,1-2H3
• InChI Key: OPYCDZPXSVYQJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)N2C(=O)C3=CC=CC=C3C2=O
• Molecular Formula: C17H15NO3
• Molecular Weight: 281.30 g/mol

Description

Isoindole-1,3(2H)-dione derivatives, including 2-(4-isopropoxyphenyl) variations, are significant in chemical research due to their structural uniqueness and potential applications. These compounds, characterized by their isoindole base, are explored for various synthetic and biological activities (Tan et al., 2016).

Synthesis Analysis

The synthesis of isoindole-1,3(2H)-dione derivatives typically involves reactions starting from simple precursors like phthalic anhydrides or sulfolenes. Methods vary from classical heating to more advanced techniques like microwave irradiation, which can lead to diverse substituents being introduced on the isoindole skeleton (Nikpour et al., 2006).

Molecular Structure Analysis

The crystal and molecular structure of isoindole dione derivatives can be significantly diverse. For instance, the crystal structure of 2-(4-ethoxyphenyl)isoindoline-1,3-dione shows non-planar molecular arrangements and is characterized by intermolecular hydrogen bonding, highlighting the structural flexibility of these compounds (Duru et al., 2018).

Chemical Reactions and Properties

Isoindole-1,3(2H)-dione derivatives participate in various chemical reactions, forming different functional groups and structures, indicative of their reactive nature and potential for chemical modifications. They show a range of activities, from biological interactions to reactions under different chemical conditions (Worlikar & Larock, 2008).

Physical Properties Analysis

The physical properties of isoindole derivatives can vary widely, influenced by their specific substituents and structural configurations. These properties include melting points, solubility in various solvents, and crystalline structures, which are essential for determining their practical applications and handling (Arjunan et al., 2009).

Chemical Properties Analysis

Chemical properties, such as reactivity with different agents, stability under various conditions, and interaction with metals or other chemical entities, are crucial for the utility of isoindole derivatives in synthetic chemistry and biological applications. Their chemical behavior can be manipulated by altering the substituents on the isoindole core, leading to a wide range of possible activities and applications (Chan, Lien, & Tokes, 1987).